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Introduction to Pefloxacin Mesylate Dihydrate

Pefloxacin Mesylate Dihydrate (CAS 149676-40-4) is a broad-spectrum fluoroquinolone antibiotic with
molecular formula C18H28FN30sS and molecular weight of 465.49 g/mol [1] [2]. As a norfloxacin analog,
it functions by inhibiting bacterial DNA gyrase and topoisomerase IV, enzymes essential for bacterial
DNA replication and transcription [3]. This compound is provided as a pharmaceutical primary standard
with a purity of >98% and finds application in analytical method development, validation, and quality
control processes for pharmaceutical products [1] [4]. The European Pharmacopoeia (EP) recognizes this

compound as a reference standard for laboratory tests prescribed in official monographs [3].

Spectrophotometric Determination Methods

UV Spectrophotometric Method in Simulated Tear Fluid (pH 7.4)

This method is particularly suitable for the analysis of ophthalmic formulations such as in-situ gelling

ocular preparations [5].
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e Equipment: UV spectrophotometer with 1 cm matched quartz cells
e Wavelength: 272 nm

e Linearity range: 0.5-20 pg/mL
¢ Regression coefficient (R?): 0.999
e Sample preparation: Dissolve an appropriate amount of sample in simulated tear fluid (pH 7.4) to

obtain concentrations within the linearity range

e Procedure: Prepare standard solutions covering the concentration range of 0.5, 1, 2, 5, 10, 15, and
20 pg/mL. Measure absorbance against simulated tear fluid blank. Plot calibration curve of
absorbance versus concentration and determine the regression equation [5].

Iron(lll) Complex Formation Method

This method exploits the complex formation between pefloxacin and Fe(III) ions for quantification [6].

e Wavelength: 360 nm

e Optimal pH: 2.50 (range 1.00-8.00 acceptable)

e Linearity range: 2.15-85.88 ug/mL

e Molar absorptivity: 4.8 x 103 L-mol~*.cm~1

e Complex stoichiometry: 1:1 (Pefloxacin:Fe(lll))
¢ Relative stability constant: 10°.92

¢ Relative standard deviation: 0.57-1.07% (n=10)
¢ Reagent preparation: Prepare fresh 0.01 M Fe(lll) solution in distilled water. Prepare buffer solution

of pH 2.50.

e Procedure: Mix 2.0 mL of sample solution with 1.0 mL of Fe(lIl) solution and 2.0 mL of buffer
solution. Dilute to 10 mL with distilled water. Measure absorbance at 360 nm against reagent blank

after 10 minutes [6].

Table 1: Validation Parameters for Spectrophotometric Methods

Parameter

UV Method (272 nm)

Fe(lll) Complex Method

Linearity Range

Molar Absorptivity

Precision (RSD)

Detection Limit

0.5-20 pg/mL

Not specified

Not specified

Not specified

2.15-85.88 pg/mL

4.8 x 103 L-mol~t.cm—!

0.57-1.07%

2.15 pg/mL
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Parameter UV Method (272 nm) Fe(lll) Complex Method

Application Matrix Bulk drug, ophthalmic formulations Tablets, aqueous solutions

Experimental Workflow for Spectrophotometric Analysis

The following diagram illustrates the general workflow for spectrophotometric determination of Pefloxacin

Mesylate Dihydrate:

Sample Preparation

Complex Formation

(Fe(IIT) Method Only) For direct UV method

UV Measurement

Calibration Curve

Concentration Calculation

Click to download full resolution via product page

Diagram 1: Workflow for spectrophotometric determination of Pefloxacin Mesylate Dihydrate

Chromatographic Determination Methods
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Stability-Indicating HPLC Method for Bulk Drug and Tablets

This method is stability-indicating and can resolve the drug peak from degradation products [7].

e Column: C18 reversed-phase (e.g., Shim-pack CLC-ODS)
¢ Mobile phase: Methanol:Buffer (30:70 v/v)
e Flow rate: 1.0 mL/min
e Detection wavelength: 277 nm
¢ Retention time: Approximately 5.1 minutes
¢ Injection volume: 20 pL
e Temperature: Ambient
e Sample preparation:
o For bulk drug: Dissolve in mobile phase to obtain concentration of 10 pg/mL

o For tablets: Powder and extract equivalent to 10 mg pefloxacin in 100 mL mobile phase. Filter

through 0.45 pm membrane

e Chromatographic procedure: Equilibrate column with mobile phase for 30 minutes. Inject standards

and samples. Measure peak areas and calculate concentration using calibration curve [7].

HPLC Method for Biological Fluids

This sensitive method is suitable for determination of pefloxacin in human plasma with acetaminophen as

internal standard [8].

e Column: C18 reversed-phase

e Mobile phase: Acetonitrile:0.025 M phosphoric acid (13:87 v/v, pH 2.9 adjusted with KOH)

¢ Flow rate: 1 mL/min

e Detection: UV at 275 nm

¢ Internal standard: Acetaminophen

e Linearity range: 0.125-12 pg/mL

¢ Retention time: Pefloxacin ~6.2 minutes, acetaminophen ~4.8 minutes

e LOD and LOQ: 0.03125 pg/mL and 0.125 pg/mL, respectively

e Precision: Intra-day RSD 0.376-0.9056%, inter-day RSD 0.739-0.853%

¢ Plsample preparation: To 0.5 mL plasma, add 50 pL internal standard solution (10 pg/mL
acetaminophen) and 1 mL acetonitrile for protein precipitation. Vortex for 1 minute, centrifuge at
10,000 rpm for 10 minutes. Collect supernatant and inject [8].

Table 2: HPLC Method Validation Parameters for Pefloxacin Mesylate Dihydrate
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Parameter Stability-Indicating Method Plasma Analysis Method
Linearity Range Not specified 0.125-12 pg/mL
Retention Time ~5.1 min ~6.2 min
LOD/LOQ Not specified 0.03125/0.125 pg/mL
Precision (RSD) Not specified Intra-day: 0.376-0.9056%
Accuracy Not specified 100.09-100.72%
Application Matrix Bulk drug, tablets Human plasma, tablets
HPLC Analysis Workflow

The following diagram illustrates the complete HPLC analysis workflow for Pefloxacin Mesylate

Dihydrate:
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Diagram 2: HPLC analysis workflow for Pefloxacin Mesylate Dihydrate

Analytical Applications and Method Validation

Pharmaceutical Applications

Pefloxacin Mesylate Dihydrate is widely used as a reference standard in pharmaceutical analysis to

ensure consistency of formulations and validate analytical methods [4]. The compound finds specific

applications in:

¢ Quality control of bulk drugs and tablet dosage forms through spectrophotometric and HPLC
methods [7] [5]
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e Analysis of specialized formulations including in-situ gelling ocular delivery systems where the
drug is dissolved in simulated tear fluid (pH 7.4) for quantification [5]

¢ Forced degradation studies to develop stability-indicating methods that can separate the drug from
its degradation products [7]

e Content uniformity testing of tablet formulations using simple and rapid spectrophotometric
methods [6]

Bioanalytical Applications

The HPLC method has been successfully applied to pharmacokinetic studies in humans, demonstrating its

utility in therapeutic drug monitoring [8]. Key applications include:

¢ Simultaneous determination of pefloxacin and its main active metabolite (norfloxacin) in serum
samples [8]

e Therapeutic drug monitoring in patients receiving pefloxacin therapy, with sensitivity sufficient to
detect therapeutic concentrations

¢ Protein binding studies using methods capable of extracting the drug from biological matrices with
good recovery

Method Validation Data

Comprehensive validation of the analytical methods has been performed according to International

Conference on Harmonization (ICH) guidelines [5] [8]. The key validation parameters include:

e Linearity: Excellent correlation coefficients (R2 = 0.9987-0.999) across specified concentration
ranges [5] [8]

¢ Precision: Relative standard deviation (RSD) values below 1.07% for spectrophotometric methods
and below 0.9056% for HPLC methods [6] [8]

e Accuracy: Recovery rates ranging from 97.5% to 101.9% for pharmaceutical formulations and
100.09-100.72% for biological fluids [5] [8]

¢ Specificity: Successful separation of pefloxacin from internal standards, metabolites, and formulation
excipients [8]

Table 3: Summary of Analytical Applications and Validation
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Application Area Recommended Method Key Advantages

Pharmaceutical Quality UV Spectrophotometry at Simple, rapid, economical, eco-friendly

Control 272 nm

Stability Studies Stability-indicating HPLC Resolves degradation products, specific

Bioanalytical Applications HPLC with plasma Sensitive, precise, suitable for
preparation pharmacokinetics

Complexation Studies Fe(lll) complex method Well-characterized complex, good

precision

Safety and Handling Guidelines

Pefloxacin Mesylate Dihydrate requires careful handling with appropriate safety precautions [2]:

e Hazard Classification: Eye Irritant (Category 2) according to EU GHS/CLP regulations [2] [3]
e Signal Word: Warning [2] [3]
e Hazard Statements: H319 - Causes serious eye irritation [2]
¢ Precautionary Measures:
o P305 + P351 + P338 - IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing [2]
o Avoid contact with skin and eyes
o Avoid formation of dust and aerosols
o Use personal protective equipment including safety glasses and gloves [2]
e Storage Conditions: Store in cool place (2-8°C) in tightly closed containers [2] [3]
¢ Disposal Considerations: Offer surplus and non-recyclable solutions to a licensed disposal
company. Contact licensed professional waste disposal service [2]

Conclusion

Pefloxacin Mesylate Dihydrate serves as a crucial analytical standard in pharmaceutical and
bioanalytical applications. The comprehensive analytical methods detailed in this document provide
researchers with validated protocols for accurate quantification of this compound in various matrices. The

spectrophotometric methods offer simple, economical approaches for routine quality control, while the

© 2026 Smolecule. All rights reserved. 8/10 Tech Support


https://www.smolecule.com/products/s538880?utm_src=pdf-body
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Pefloxacinmesylatedihydrate.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Pefloxacinmesylatedihydrate.htm
https://www.sigmaaldrich.com/BR/en/product/sial/p0309000
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Pefloxacinmesylatedihydrate.htm
https://www.sigmaaldrich.com/BR/en/product/sial/p0309000
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Pefloxacinmesylatedihydrate.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Pefloxacinmesylatedihydrate.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Pefloxacinmesylatedihydrate.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Pefloxacinmesylatedihydrate.htm
https://www.sigmaaldrich.com/BR/en/product/sial/p0309000
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Pefloxacinmesylatedihydrate.htm
https://www.smolecule.com/products/s538880?utm_src=pdf-body
https://www.smolecule.com/products/s538880?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

HPLC methods deliver the specificity and sensitivity required for stability studies and bioanalytical
applications. Proper adherence to the safety guidelines is essential when handling this compound to prevent
eye irritation and other potential hazards. These thoroughly characterized analytical protocols support the
ongoing research and quality assurance of this fluoroquinolone antibiotic in various pharmaceutical

formulations and biological systems.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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